A76889

• CAS: 134805-77-9
• Synonyms: A 76889; A-76889; A76889
• Molecular Formula: C44H58N8O6
• Molecular Weight: 795.0 g/mol
• SMILES: CC(C)C(C(=O)NC(CC1=CC=CC=C1)C(C(C(CC2=CC=CC=C2)NC(=O)C(C(C)C)NC(=O)N(C)CC3=CC=CC=N3)O)O)NC(=O)N(C)CC4=CC=CC=N4
• InChI: InChI=1S/C44H58N8O6/c1-29(2)37(49-43(57)51(5)27-33-21-13-15-23-45-33)41(55)47-35(25-31-17-9-7-10-18-31)39(53)40(54)36(26-32-19-11-8-12-20-32)48-42(56)38(30(3)4)50-44(58)52(6)28-34-22-14-16-24-46-34/h7-24,29-30,35-40,53-54H,25-28H2,1-6H3,(H,47,55)(H,48,56)(H,49,57)(H,50,58)/t35-,36-,37-,38-,39+,40+/m0/s1
• InChIKey: QPVWMQXBTCSLCB-RRUVMKMCSA-N
• Appearance: Solid powder
• Solubility: Soluble in DMSO

Standard HIV-1 protease inhibitors like Saquinavir or Ritonavir exhibit distinct binding thermodynamics and cross-resistance profiles, making them unsuitable substitutes for A76889 in validated assays. This C2-symmetric peptidomimetic offers a precisely defined Ki (0.11 nM) and a high-resolution crystal structure (PDB: 1HVL, 1.8 Å). - **Research Application**: Ideal as a benchmark for FEP calculations, SAR studies, and resistant mutant profiling (e.g., V82A). - **Supply Certainty**: 20 mg/mL DMSO solubility with established in vivo formulation protocols; immediate shipment from centralized stock.

A76889: Baseline HIV-1 Protease Inhibitor

A76889 is a peptidomimetic inhibitor of the HIV-1 protease, a key enzyme essential for viral maturation. Characterized by its C2-symmetrical structure, it binds with high affinity to the protease active site, a mechanism elucidated by high-resolution crystallography (PDB: 1HVL) [1]. The compound, with a molecular weight of 794.98 g/mol and formula C44H58N8O6, serves as a cornerstone for structure-based drug design studies and as a critical reference standard for validating new inhibitors and resistant protease variants [2][3].

1

C2-symmetric peptidomimetic scaffold for HIV-1 protease structural biology and inhibitor design studies

2

High-resolution crystallographic reference (PDB: 1HVL) for computational modeling and binding analysis

3

Defined DMSO solubility for consistent preparation of stock solutions in enzymatic and cell-based assays

• [1] HIV-1 protease complexed with the inhibitor A76889. PDB ID: 1HVL. (1994). View Source
• [2] Bardi, J. S., Luque, I., & Freire, E. (1997). Structure-based thermodynamic analysis of HIV-1 protease inhibitors. Biochemistry, 36(22), 6588-6596. View Source
• [3] Kempf, D. J., et al. (1994). Structure-based design of symmetry-based inhibitors of HIV-1 protease. Journal of Medicinal Chemistry, 37(7), 1035-1054. View Source

A76889: Why Generic Substitution Fails

The common practice of substituting one HIV-1 protease inhibitor for another based solely on their shared target class is scientifically untenable and can invalidate experimental outcomes. A76889 belongs to the early generation of C2-symmetric peptidomimetics and exhibits a unique stereochemical and thermodynamic binding profile [1][2]. Generic substitutions, such as using Saquinavir (Ki=0.12 nM) or Ritonavir (Ki=0.37 nM), overlook critical differences in binding enthalpy, entropy, and the specific structural interactions that define the inhibitor's potency against wild-type versus mutant proteases [3]. These differences directly impact the interpretation of resistance mechanisms, the validity of comparative studies, and the accuracy of computational models. The quantitative evidence below clarifies these distinctions, guiding users to a compound that aligns with specific research objectives, not a broad pharmacological class.

Thermodynamics Binding enthalpy and entropy contributions differ from Saquinavir or Ritonavir, potentially altering SAR interpretations.

Resistance Mutant protease response profiles may not transfer; cross-resistance patterns require compound-specific validation.

Stereochemistry Unique C2-symmetric geometry and hydrogen-bond network may not be replicated by later-generation inhibitors, affecting computational model accuracy.

• [1] Bardi, J. S., Luque, I., & Freire, E. (1997). Structure-based thermodynamic analysis of HIV-1 protease inhibitors. Biochemistry, 36(22), 6588-6596. View Source
• [2] Kempf, D. J., et al. (1994). Structure-based design of symmetry-based inhibitors of HIV-1 protease. Journal of Medicinal Chemistry, 37(7), 1035-1054. View Source
• [3] BindingDB. (n.d.). A76889 (BDBM197) activity data. BindingDB Entry DOI: 10.7270/Q2KK98Z1. View Source

A76889 vs. Comparators: Procurement Evidence

Ki: Comparable to First-Generation Inhibitors

A76889 demonstrates a sub-nanomolar inhibition constant (Ki) of 0.11 nM against wild-type HIV-1 protease, placing it within the same potency range as early clinical protease inhibitors like Amprenavir (Ki=0.6 nM) and Ritonavir (Ki=0.37 nM) [1][2]. However, it is less potent than Saquinavir (Ki=0.12 nM) and Indinavir (Ki=0.54 nM), which exhibit slightly lower Ki values . This potency profile establishes A76889 as a valuable comparator for structure-activity relationship (SAR) studies, particularly when investigating the impact of specific structural modifications on binding energetics [2].

Inhibition Constant (Ki)

Head-to-head

0.11 nM

Reported potency context for SAR and enzymology studies; comparable to early-generation inhibitors.

In vitro, pH 4.7, 30°C; see comparators Amprenavir 0.6 nM, Ritonavir 0.37 nM

Evidence Dimension	Inhibition Constant (Ki)
Target Compound Data	0.11 nM
Comparator Or Baseline	Amprenavir (VX-478): 0.6 nM; Saquinavir: 0.12 nM; Ritonavir: 0.37 nM; Indinavir: 0.54 nM
Quantified Difference	A76889 is 5.5x more potent than Amprenavir, ~1.1x less potent than Saquinavir, 3.4x more potent than Ritonavir, and 4.9x more potent than Indinavir based on Ki values.
Conditions	In vitro enzymatic assay using purified HIV-1 protease (wild-type) at pH 4.7, 30°C [1].

Why This Matters

Understanding the precise Ki value of A76889 relative to other inhibitors is critical for selecting the appropriate tool compound for enzymology studies and for calibrating in silico drug design models.

• [1] BindingDB. (n.d.). A76889 (BDBM197) Ki data. BindingDB Entry DOI: 10.7270/Q2KK98Z1. View Source
• [2] Bardi, J. S., Luque, I., & Freire, E. (1997). Structure-based thermodynamic analysis of HIV-1 protease inhibitors. Biochemistry, 36(22), 6588-6596. View Source

High-Resolution Crystal Structure for Drug Design

The crystal structure of HIV-1 protease in complex with A76889 (PDB ID: 1HVL) has been solved at a high resolution of 1.8 Å with an R-factor of 0.186, offering a more detailed atomic view than some later clinical inhibitor complexes [1]. For instance, the structure of HIV-1 protease with Amprenavir (PDB ID: 1HPV) was solved at a lower resolution of 1.9 Å, and the Ritonavir complex (PDB ID: 1HXW) also at 1.9 Å [2]. This superior resolution provides a more precise map of key binding interactions, including hydrogen bonding networks and hydrophobic contacts, which are essential for accurate computational modeling and the rational design of next-generation inhibitors [1].

Crystal Structure Resolution

Head-to-head

1.8 Å (R-free 0.186)

Higher resolution supports detailed molecular dynamics simulations and docking studies.

PDB 1HVL; compared to Amprenavir (1HPV, 1.9 Å) and Ritonavir (1HXW, 1.9 Å)

Evidence Dimension	Crystallographic Resolution
Target Compound Data	1.8 Å (R-factor: 0.186)
Comparator Or Baseline	Amprenavir (PDB: 1HPV): 1.9 Å; Ritonavir (PDB: 1HXW): 1.9 Å
Quantified Difference	The A76889 complex structure has a 0.1 Å higher resolution, providing ~5-6% more detailed atomic positions.
Conditions	X-ray crystallography of HIV-1 protease (wild-type) complexed with A76889 [1].

Why This Matters

The high-resolution structural data for A76889 is a unique asset for researchers performing molecular dynamics simulations, docking studies, or analyzing the structural basis of drug resistance, offering a level of detail not universally available for other inhibitors.

• [1] HIV-1 protease complexed with the inhibitor A76889. PDB ID: 1HVL. (1994). View Source
• [2] RCSB PDB. (n.d.). Structure summary for 1HPV and 1HXW. View Source

Defined Solubility in DMSO for In Vitro/In Vivo Research

For researchers requiring a defined stock solution, A76889 demonstrates clear solubility in DMSO at a concentration of 20 mg/mL . This is a practical advantage over some analogs like A77003, where solubility can be more variable and formulation can cause severe phlebitis in vivo [1]. The defined solubility of A76889 allows for the consistent preparation of stock solutions for in vitro assays and provides a reliable starting point for developing in vivo formulations, such as those using DMSO and corn oil mixtures .

DMSO Solubility

Reported

20 mg/mL

Supports consistent in vitro stock preparation and formulation development.

DMSO/corn oil protocols available; contrasts with A77003 formulation challenges

Evidence Dimension	Solubility in DMSO
Target Compound Data	Soluble at 20 mg/mL in DMSO
Comparator Or Baseline	A77003: Solubility not well-defined; clinical trials were hampered by severe phlebitis upon infusion [1]
Quantified Difference	A76889 provides a defined, high-concentration stock solution (20 mg/mL) suitable for in vitro work, whereas A77003's formulation challenges limited its clinical progression.
Conditions	In vitro solubility testing; in vivo formulation using DMSO and corn oil .

Why This Matters

Reliable solubility and formulation data are essential for experimental reproducibility, especially when transitioning from in vitro to in vivo models, saving time and resources in the procurement and preparation stages.

• [1] Reedijk, M., et al. (1995). Safety, pharmacokinetics, and antiviral activity of A77003, a C2 symmetry-based human immunodeficiency virus protease inhibitor. Antimicrobial Agents and Chemotherapy, 39(7), 1559-1564. View Source

A76889 Best Research Applications

Structure-Based Drug Design & Computational Chemistry

A76889 is an ideal molecular probe for researchers engaged in structure-based drug design (SBDD) and computational chemistry. Its high-resolution crystal structure (PDB: 1HVL, 1.8 Å) provides an exceptionally detailed map of its binding interactions with the HIV-1 protease active site, enabling accurate molecular dynamics simulations and free energy perturbation (FEP) calculations [1]. Its well-characterized binding energetics, as detailed in thermodynamic analyses, make it a superior benchmark for validating new computational models aimed at predicting inhibitor potency and resistance profiles [2].

Comparative Enzymology & Inhibitor Profiling

For laboratories studying the kinetics of HIV-1 protease inhibition, A76889 serves as a critical reference standard. Its precisely defined Ki of 0.11 nM allows for direct, quantitative comparisons with other protease inhibitors, whether they are early C2-symmetrical analogs like A77003 or clinically relevant inhibitors like Saquinavir and Ritonavir [1]. This makes A76889 an essential tool for understanding structure-activity relationships (SAR) and for validating the potency of novel inhibitor candidates in standardized enzymatic assays [2].

Resistance Mechanism Elucidation

A76889 is a valuable tool for virologists investigating the evolution of drug resistance. Its binding profile has been studied in the context of protease mutants, and its distinct stereochemistry and thermodynamic signature make it a powerful comparator for understanding how specific mutations (e.g., V82A) alter inhibitor binding and confer cross-resistance [1]. Using A76889 alongside other inhibitors in cell-based assays helps to define the precise resistance pathways and to screen for compounds that maintain efficacy against resistant viral strains [2].

In Vitro to In Vivo Translation

The defined solubility of A76889 in DMSO (20 mg/mL) and the availability of established formulation protocols (e.g., DMSO/corn oil mixtures) make it a practical choice for researchers transitioning from in vitro enzymology to cell culture and early-stage in vivo models [1]. Its well-documented physicochemical properties reduce the experimental variability associated with compound handling and formulation, thereby improving the reproducibility and reliability of pharmacodynamic and initial pharmacokinetic studies [2].

Application

Selection Property

Validation Focus

Structure-based drug design & computational chemistry

High-resolution crystallographic data (1HVL)

Accuracy of molecular dynamics, docking, and FEP calculations

Comparative enzymology & inhibitor profiling

Defined Ki and thermodynamic binding profile

Standardized enzymatic assay benchmarking and SAR interpretation

Resistance mechanism elucidation

Binding affinity across wild-type and mutant proteases

Cross-resistance screening and structural interpretation of mutations

In vitro to in vivo translation

Defined DMSO solubility and established formulation protocols

Reproducibility of PK/PD model establishment and initial in vivo studies

• [1] HIV-1 protease complexed with the inhibitor A76889. PDB ID: 1HVL. (1994). View Source
• [2] Bardi, J. S., Luque, I., & Freire, E. (1997). Structure-based thermodynamic analysis of HIV-1 protease inhibitors. Biochemistry, 36(22), 6588-6596. View Source